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Compound of Interest

4-(bromomethyl)-N,N-
Compound Name:
dimethylaniline

cat. No.: B3183681

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 4-(bromomethyl)-N,N-dimethylaniline, a versatile reagent in organic
synthesis.

Core Chemical Properties

4-(Bromomethyl)-N,N-dimethylaniline is a substituted toluene derivative with a
dimethylamino group and a bromomethyl group at the para positions of the benzene ring. Its
reactivity is primarily dictated by the benzylic bromide, which is a key functional group for
various chemical transformations.

Table 1: Physical and Chemical Properties of 4-(bromomethyl)-N,N-dimethylaniline

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3183681?utm_src=pdf-interest
https://www.benchchem.com/product/b3183681?utm_src=pdf-body
https://www.benchchem.com/product/b3183681?utm_src=pdf-body
https://www.benchchem.com/product/b3183681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3183681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

IUPAC Name 4-(bromomethyl)-N,N-dimethylaniline

CAS Number 102236-12-4[1][2][3][4]

Molecular Formula CoH12BrN[3][5]

Molecular Weight 214.10 g/mol [3][5]

Appearance Not explicitly stated in available data

Melting Point Not explicitly stated in available data

Boiling Point Not explicitly stated in available data

Solubility Not explicitly stated in available data
Synthesis

The synthesis of 4-(bromomethyl)-N,N-dimethylaniline typically involves the bromination of
the benzylic methyl group of 4-methyl-N,N-dimethylaniline. A common method for such
transformations is free-radical bromination using N-bromosuccinimide (NBS) in the presence of
a radical initiator, such as benzoyl peroxide or AIBN, under irradiation with UV light.[6]

Experimental Protocol: Synthesis via Benzylic
Bromination

Objective: To synthesize 4-(bromomethyl)-N,N-dimethylaniline from 4-methyl-N,N-
dimethylaniline.

Materials:

4-methyl-N,N-dimethylaniline

N-Bromosuccinimide (NBS)

Benzoyl peroxide (radical initiator)

Carbon tetrachloride (CCla) or other suitable solvent
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e Sodium bicarbonate solution (aqueous, saturated)

e Anhydrous magnesium sulfate

 Rotary evaporator

o Reflux condenser and heating mantle

e Separatory funnel

o Filtration apparatus

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-
methyl-N,N-dimethylaniline in carbon tetrachloride.

e Add N-bromosuccinimide and a catalytic amount of benzoyl peroxide to the solution.

» Heat the mixture to reflux and irradiate with a UV lamp to initiate the radical chain reaction.

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the starting material is consumed, cool the reaction mixture to room temperature.

o Filter the mixture to remove succinimide.

e Wash the filtrate with a saturated aqueous solution of sodium bicarbonate to neutralize any
acidic byproducts.

o Separate the organic layer and wash it with water and then brine.

e Dry the organic layer over anhydrous magnesium sulfate.

« Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude product.

» Purify the crude product by recrystallization or column chromatography.
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Diagram 1: Synthesis Workflow
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Synthesis of 4-(bromomethyl)-N,N-dimethylaniline
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Reactivity of 4-(bromomethyl)-N,N-dimethylaniline

Nucleophilic Substitution
Bromide lon (Br-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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